Cas no 1257095-63-8 (N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide)

• Product Name: N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• CAS No: 1257095-63-8
• MF: C₁₅H₁₁F₃N₂O₂S
• MW: 340.320252656937
• MDL: MFCD27952654
• CID: 1092925
• PubChem ID: 72942553
• Update Time: 2025-05-21

N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide
• N-(4-methyl-3-nitrophenyl)-4-(trifluoromethyl)benzenecarbothioamide
• SB83416
• MFCD27952654
• F16948
• A920150
• Benzenecarbothioamide, N-(4-methyl-3-nitrophenyl)-4-(trifluoromethyl)-
• AKOS022187612
• CS-0153554
• 1257095-63-8
• C15H11F3N2O2S
• DS-8783
• DB-159049

• MDL： MFCD27952654
• Inchi： 1S/C15H11F3N2O2S/c1-9-2-7-12(8-13(9)20(21)22)19-14(23)10-3-5-11(6-4-10)15(16,17)18/h2-8H,1H3,(H,19,23)
• InChI Key： VYPJSSWQUSLNKG-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(F)(F)F)=CC=1)NC1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.04933326g/mol
• Monoisotopic Mass: 340.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Boiling Point: 400.5±55.0°C at 760 mmHg

N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide

Recent Advances in the Study of N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide (CAS: 1257095-63-8)

The compound N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide (CAS: 1257095-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothioamide core and trifluoromethyl substituent, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific kinase pathways implicated in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies. The study reported an IC50 value of 0.8 nM against PI3Kα, making it one of the most potent inhibitors in its class. Furthermore, the compound showed excellent selectivity over other kinases, reducing the likelihood of off-target effects.

In addition to its anticancer properties, recent research has explored the antimicrobial potential of this compound. A 2024 study in Antimicrobial Agents and Chemotherapy revealed that N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide exhibits broad-spectrum activity against drug-resistant strains of Mycobacterium tuberculosis. The compound's unique mechanism of action, involving disruption of mycobacterial cell wall synthesis, positions it as a promising candidate for the development of novel antitubercular agents. The study also highlighted its favorable safety profile in mammalian cells, with a selectivity index exceeding 100.

Structural optimization efforts have been another focus of recent research. Several derivatives of N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide have been synthesized and evaluated to improve its drug-like properties. A 2023 publication in Bioorganic & Medicinal Chemistry Letters described a series of analogues with enhanced metabolic stability and oral bioavailability. These modifications, primarily at the nitro and trifluoromethyl positions, have yielded compounds with improved pharmacokinetic profiles while maintaining potent biological activity.

The compound's potential in combination therapies has also been investigated. Recent preclinical studies have demonstrated synergistic effects when N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide is combined with standard chemotherapeutic agents or immune checkpoint inhibitors. These findings, published in Cancer Research in early 2024, suggest that the compound may enhance the efficacy of existing cancer treatments while potentially overcoming drug resistance mechanisms.

Looking forward, the research community anticipates the initiation of clinical trials for N-(4-Methyl-3-nitrophenyl)-4-(trifluoromethyl)benzothioamide within the next two years. The compound's promising preclinical data, coupled with its novel mechanism of action, positions it as a strong candidate for further development. However, challenges remain in optimizing its formulation and addressing potential toxicity concerns that may emerge in human studies. Continued research efforts will be crucial in translating these promising laboratory findings into clinical applications that could benefit patients worldwide.